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Compound of Interest

Compound Name: Fmoc-NH-PEG6-alcohol

Cat. No.: B8114448 Get Quote

In-Depth Technical Guide: Fmoc-NH-PEG6-
alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fmoc-NH-PEG6-alcohol, a key

reagent in bioconjugation and drug development. It details its chemical properties, applications,

and relevant experimental workflows.

Core Molecular Information
Fmoc-NH-PEG6-alcohol is a heterobifunctional linker molecule widely utilized in the synthesis

of antibody-drug conjugates (ADCs) and other bioconjugates.[1][2][3][4] The molecule features

a fluorenylmethyloxycarbonyl (Fmoc) protected amine group, a hexaethylene glycol (PEG6)

spacer, and a terminal hydroxyl group. The Fmoc group provides a stable protecting group for

the amine, which can be readily removed under basic conditions to allow for conjugation. The

hydrophilic PEG spacer enhances the solubility and biocompatibility of the resulting conjugate.

[4]

Physicochemical Properties
A summary of the key quantitative data for Fmoc-NH-PEG6-alcohol is presented in the table

below.
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Property Value Reference

Molecular Weight 503.58 g/mol

Molecular Formula C27H37NO8

CAS Number 1884208-29-0

Purity Typically >95%

Appearance White to off-white solid

Storage
Recommended storage at

-20°C

Experimental Protocols
The primary application of Fmoc-NH-PEG6-alcohol is as a linker in the synthesis of more

complex molecules, particularly in the field of bioconjugation and drug delivery. Below is a

generalized protocol for its use in peptide synthesis and subsequent conjugation.

Deprotection of the Fmoc Group
Objective: To remove the Fmoc protecting group to expose the primary amine for further

reaction.

Materials:

Fmoc-NH-PEG6-alcohol

20% Piperidine in Dimethylformamide (DMF)

Dimethylformamide (DMF)

Dichloromethane (DCM)

Inert gas (e.g., Nitrogen or Argon)

Reaction vessel
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Procedure:

Dissolve Fmoc-NH-PEG6-alcohol in DMF in a reaction vessel under an inert atmosphere.

Add the 20% piperidine in DMF solution to the reaction mixture.

Stir the reaction at room temperature for 1-2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS).

Upon completion, remove the solvent under reduced pressure.

Wash the resulting residue with DCM and dry under vacuum to yield the deprotected amine-

PEG6-alcohol.

Conjugation of the Deprotected Linker
Objective: To conjugate the exposed amine of the PEG linker to a molecule of interest (e.g., a

peptide or a small molecule drug).

Materials:

Deprotected amine-PEG6-alcohol

Carboxylic acid-containing molecule of interest

Coupling agents (e.g., HATU, HOBt, EDC)

Base (e.g., DIPEA)

Anhydrous DMF

Inert gas

Reaction vessel

Procedure:
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Dissolve the carboxylic acid-containing molecule and the deprotected amine-PEG6-alcohol

in anhydrous DMF in a reaction vessel under an inert atmosphere.

Add the coupling agents (e.g., HATU and HOBt, or EDC).

Add the base (DIPEA) to the reaction mixture.

Stir the reaction at room temperature for 4-24 hours.

Monitor the reaction progress by TLC or LC-MS.

Upon completion, quench the reaction and purify the desired conjugate using an appropriate

chromatographic technique (e.g., silica gel chromatography or reversed-phase HPLC).

Logical Workflow for ADC Synthesis
The following diagram illustrates a generalized workflow for the synthesis of an antibody-drug

conjugate (ADC) utilizing Fmoc-NH-PEG6-alcohol as a linker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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